Cas no 1864964-88-4 (4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine
• CAS No: 1864964-88-4
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 6594656
• PubChem ID: 130564326
• Update Time: 2025-05-21

4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine
• 1864964-88-4
• EN300-1107982

• Inchi： 1S/C8H12ClN3O2/c9-7-3-12(11-8(7)10)5-14-6-1-2-13-4-6/h3,6H,1-2,4-5H2,(H2,10,11)
• InChI Key： QMGJFYLNFFZHMC-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)COC1COCC1

Computed Properties

• Exact Mass: 217.0618043g/mol
• Monoisotopic Mass: 217.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine

4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine: A Comprehensive Overview

4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine, also known by its CAS number 1864964-88-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with a chlorine atom at the 4-position, an oxolane (tetrahydrofuran) moiety attached via an oxygen atom at the 1-position, and an amino group at the 3-position. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures with high yields and purity. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as the formation of the pyrazole ring and the attachment of the oxolane group. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to explore its pharmacological potential.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility in water is low, which is typical for many pyrazole derivatives. The presence of the oxolane group introduces a degree of steric hindrance, which may influence its interaction with biological targets. Recent studies have focused on understanding how these physical properties affect its bioavailability and pharmacokinetics, particularly in preclinical models.

The biological activity of 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine has been extensively investigated in recent years. It has demonstrated potent inhibitory effects on several enzymes associated with inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent. Furthermore, preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for anticancer drug development.

Recent research has also explored the mechanism of action of this compound at the molecular level. Using advanced techniques such as X-ray crystallography and molecular docking simulations, scientists have identified key interactions between this compound and its target proteins. For example, it has been found that the amino group at the 3-position plays a critical role in hydrogen bonding with residues in the active site of COX enzymes. Additionally, the chlorine substituent at position 4 contributes to hydrophobic interactions that stabilize the binding mode.

The development of analogs based on 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine has been a focal point in recent studies. By modifying substituents on the pyrazole ring or altering the oxolane moiety, researchers aim to optimize its pharmacokinetic profile and enhance its therapeutic efficacy. For instance, replacing the chlorine atom with other halogens or introducing additional functional groups has led to compounds with improved solubility and reduced toxicity.

In conclusion, 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine, CAS number 1864964